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This guide provides a comprehensive comparison of antimony trioxide (Sb₂O₃), a widely used

flame retardant synergist, with its common alternatives. The following sections detail the

performance characteristics, cost implications, and experimental data to support an informed

selection process for manufacturing applications.

Introduction to Antimony Trioxide and Its
Alternatives
Antimony trioxide, often referred to as antimony (III) oxide, is a crucial inorganic compound

primarily used to enhance the effectiveness of halogen-based flame retardants in a variety of

materials.[1][2] Its synergistic action with chlorinated or brominated compounds significantly

improves the fire safety of polymers such as polyvinyl chloride (PVC), polypropylene (PP),

polyethylene (PE), and acrylonitrile butadiene styrene (ABS).[3][4] Beyond its primary role in

flame retardancy, antimony trioxide also finds applications as a catalyst in the production of

polyethylene terephthalate (PET) and as a fining agent in glass manufacturing.[4][5]

However, concerns over the price volatility of antimony and potential health and environmental

impacts have driven the search for effective alternatives.[6][7] This guide evaluates the

performance and cost-effectiveness of prominent substitutes, including Zinc Borate, Aluminum

Hydroxide (ATH), Magnesium Hydroxide (MDH), and Melamine Polyphosphate (MPP).
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Cost-Benefit Analysis
A direct cost comparison of flame retardants can be complex due to varying loading levels

required to achieve desired performance, regional price differences, and fluctuations in the

commodities market. The following table provides an estimated price range for antimony

trioxide and its alternatives, highlighting the economic considerations for manufacturers.
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Flame
Retardant

Chemical
Formula

Typical
Loading
Level (%)

Estimated
Price
(USD/kg)

Key
Benefits

Key
Drawbacks

Antimony

Trioxide
Sb₂O₃

2-15 (with

halogen)

20.10 -

61.67[8][9]

High

efficiency as

a synergist,

versatile

across many

polymers.[3]

[4]

Price

volatility,

requires

halogenated

compounds,

health

concerns.[6]

[10]

Zinc Borate
2ZnO·3B₂O₃·

3.5H₂O

3-25 (with

halogen) or

10-250

(halogen-

free)[11]

1.68 -

30.73[12][13]

Smoke

suppressant,

char

promoter, can

partially or

fully replace

Sb₂O₃.[11]

[14]

May require

higher

loading levels

than Sb₂O₃

for similar

performance.

[15]

Aluminum

Hydroxide

(ATH)

Al(OH)₃ 40-60
0.19 -

1.00[16][17]

Halogen-free,

smoke

suppressant,

cost-effective.

[18][19]

High loading

levels

required,

which can

impact

mechanical

properties;

lower

processing

temperatures.

[19][20]

Magnesium

Hydroxide

(MDH)

Mg(OH)₂ 40-60 0.85 -

117.58[7][21]

Halogen-free,

suitable for

higher

processing

temperatures

High loading

levels

required, can

affect

mechanical
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than ATH.[22]

[23]

properties.

[24]

Melamine

Polyphosphat

e (MPP)

(C₃H₇N₆O₃P)

n
10-30

2.05 -

2.10[25]

Halogen-free,

effective in

polyamides

and

polyesters,

forms a

stable char.

[2][8]

Can be more

expensive

than mineral-

based flame

retardants.

Performance Comparison
The selection of a flame retardant is highly dependent on the polymer system and the specific

fire safety standards that need to be met. The following tables summarize key performance

data for antimony trioxide and its alternatives in various polymers, based on standard

flammability tests such as the Limiting Oxygen Index (LOI) and UL 94 Vertical Burn Test.

Table 2: Comparative Flame Retardant Performance in Polypropylene (PP)

Flame
Retardant
System

Loading Level
(%)

LOI (%) UL 94 Rating Reference

Pure PP - 18.5 Not Rated [25]

IFR only 20 29.5 V-0 [25]

IFR + t-LDH 18 + 2 32.5 V-0 [25]

APP/PER/Sb₂O₃ - / - / 2 36.6 V-0 [5]

APP/PER (3:1) 30 - - [26]

APP/PER (4:1) 30 Higher than 3:1 - [26]

Table 3: Comparative Flame Retardant Performance in Polyvinyl Chloride (PVC)
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Flame
Retardant
System

Loading Level
(phr)

LOI (%) Key Finding Reference

Sb₂O₃ 4 - - [27]

2ZB / 2Sb₂O₃ 2 / 2 -

PHRR, THR, and

TSR reduced by

32.1%, 27.5%,

and 22.1%

respectively

compared to

4phr Sb₂O₃.

[27]

Sb₂O₃ + Talc +

Hydromagnesite

+ Zinc Borate

Varied >27

Effective

replacement of a

portion of Sb₂O₃

with improved

smoke

suppression.

[27]

Sb₂O₃ 8-10 Levels off - [28]

Sb₂O₃ + Zinc

Borate (1:1)
>10

Outperforms

Sb₂O₃ alone

Synergistic effect

observed.
[28]

Table 4: Comparative Flame Retardant Performance in Polyamide (PA66)
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Flame
Retardant
System

Loading Level
(%)

LOI (%) UL 94 Rating Reference

Glass Fiber

(28%) +

Brominated

Epoxy/Sb₂O₃

- - V-0 [28]

Glass Fiber

(25%) + Zinc-ion

modified MPP

22 37.8 V-0

Glass Fiber

(25%) + MPP
22 31.5 V-1

Table 5: Comparative Flame Retardant Performance in Acrylonitrile Butadiene Styrene (ABS)

Flame
Retardant
System

ATO:ZB
Ratio

LOI (%)
UL 94
Rating

Key Finding Reference

Halogenated

FR + ATO/ZB
1:0 - V-0 Baseline [28]

Halogenated

FR + ATO/ZB
3:1

Slightly

reduced from

baseline

V-0
Maintained V-

0 rating
[28]

Halogenated

FR + ATO/ZB
1:1 - V-0

Best

performance

in mass loss

calorimeter

test

[28]

Halogenated

FR + ATO/ZB
1:3 - V-0

Maintained V-

0 rating
[28]

Halogenated

FR + ATO/ZB
0:1 - V-0

Maintained V-

0 rating
[28]
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Experimental Protocols
Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO
4589-2)
The Limiting Oxygen Index test measures the minimum concentration of oxygen in a flowing

mixture of oxygen and nitrogen that will just support flaming combustion of a material.[18][19]

Methodology:

A small, vertically oriented specimen is ignited from the top.

The concentration of oxygen in the gas mixture is varied until the minimum concentration

that sustains burning is determined.[19]

The LOI is expressed as a percentage of oxygen. A higher LOI value indicates better flame

retardancy.[18]

UL 94 Vertical Burn Test
The UL 94 standard is a widely used test to determine the flammability of plastic materials. The

vertical burn test (V-0, V-1, V-2) is particularly relevant for materials used in electronic devices

and appliances.[9]

Methodology:

A rectangular test specimen is held vertically.

A controlled flame is applied to the bottom of the specimen for 10 seconds and then

removed. The afterflame time is recorded.

The flame is applied for a second time for 10 seconds and removed. The afterflame and

afterglow times are recorded.

Observations are made regarding flaming drips that could ignite a cotton patch placed below

the specimen.[29]
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Materials are classified as V-0, V-1, or V-2 based on the afterflame/afterglow times and the

presence of flaming drips. V-0 represents the highest level of flame retardancy in this

classification.[9]

Signaling Pathways and Experimental Workflows
Manufacturing Process of Antimony Trioxide
Antimony trioxide can be produced through several methods, with the most common being the

oxidation of antimony metal or the roasting of antimony sulfide (stibnite).[16][30]

Oxidation of Antimony Metal

Roasting of Antimony Sulfide

Antimony Metal Furnace (Oxidation)Heat Sublimation & CoolingSb₂O₃ Vapor Bag Filter Collection Antimony Trioxide Powder

Antimony Sulfide (Stibnite) Roasting Furnace~500-1000°C Purification (Sublimation)Crude Sb₂O₃ Antimony Trioxide Powder

Click to download full resolution via product page

Manufacturing processes for Antimony Trioxide.

Synergistic Flame Retardant Mechanism of Antimony
Trioxide
Antimony trioxide's flame retardant capability is most effective when used in conjunction with

halogenated compounds. The synergy between these two components disrupts the combustion

process in both the gas and solid phases.[1][31]

Synergistic action of Sb₂O₃ and halogenated FRs.

Char Formation Mechanism of Phosphorus-Based
Flame Retardants
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Phosphorus-based flame retardants, such as melamine polyphosphate, primarily act in the

condensed (solid) phase by promoting the formation of a protective char layer.[3][14]

Char Formation

Heat

P-based FR

P-based FR decomposes to
phosphoric & polyphosphoric acids Polymer

Acids act as catalysts for
decomposition of the polymer

Promotes cross-linking and
cyclization of polymer chains

Formation of a stable,
insulating carbonaceous char

Click to download full resolution via product page

Condensed phase mechanism of P-based flame retardants.

Conclusion
Antimony trioxide remains a highly effective and versatile flame retardant synergist, particularly

in combination with halogenated compounds. However, its price volatility and potential health

concerns have spurred the development and adoption of various alternatives.
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Zinc Borate offers a good balance of flame retardancy and smoke suppression and can often

partially or fully replace antimony trioxide.

Aluminum Hydroxide (ATH) and Magnesium Hydroxide (MDH) are cost-effective, halogen-

free options, but their high loading requirements can negatively impact the mechanical

properties of the final product. MDH offers the advantage of higher thermal stability, making it

suitable for polymers processed at higher temperatures.

Melamine Polyphosphate (MPP) is an effective halogen-free flame retardant, particularly for

engineering plastics like polyamides, that functions through a char-forming mechanism.

The optimal choice of flame retardant depends on a careful evaluation of performance

requirements, processing conditions, cost considerations, and regulatory compliance for the

specific application. This guide provides a foundational comparison to aid researchers and

professionals in making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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